Cas no 230642-93-0 (2,5-Dichloro-4-fluorobenzaldehyde)

• Product Name: 2,5-Dichloro-4-fluorobenzaldehyde
• CAS No: 230642-93-0
• MF: C₇H₃Cl₂FO
• MW: 193.00252366066
• MDL: MFCD24678047
• CID: 5025147
• Update Time: 2026-02-28

2,5-Dichloro-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-fluorobenzaldehyde
• 2,5-Dichloro-4-fluorobenzaldehyde

• MDL： MFCD24678047
• Inchi： 1S/C7H3Cl2FO/c8-5-2-7(10)6(9)1-4(5)3-11/h1-3H
• InChI Key： RDIABKAXUPDVLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 2,5-Dichloro-4-fluorobenzaldehyde

Recent Advances in the Application of 2,5-Dichloro-4-fluorobenzaldehyde (CAS: 230642-93-0) in Chemical Biology and Pharmaceutical Research

2,5-Dichloro-4-fluorobenzaldehyde (CAS: 230642-93-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its unique halogen-substituted aromatic structure, serves as a critical building block for the development of novel drug candidates and bioactive molecules. Recent studies have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in medicinal chemistry.

One of the most notable advancements involves the use of 2,5-Dichloro-4-fluorobenzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The researchers utilized the aldehyde group for Schiff base formation, enabling the creation of a library of compounds with enhanced binding affinity and selectivity. The study reported a lead compound with an IC50 value of 12 nM against a specific kinase target, underscoring the potential of this intermediate in oncology drug discovery.

In addition to its role in kinase inhibitor development, 2,5-Dichloro-4-fluorobenzaldehyde has been employed in the design of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel benzaldehyde derivatives with potent activity against multidrug-resistant bacterial strains. The presence of the fluorine and chlorine substituents was found to enhance the compounds' lipophilicity and membrane permeability, leading to improved efficacy. These findings suggest that further optimization of this scaffold could yield promising candidates for addressing antibiotic resistance.

Beyond therapeutic applications, this compound has also been utilized in chemical biology for the development of fluorescent probes. Researchers have leveraged its reactive aldehyde group to conjugate with various fluorophores, creating tools for imaging and detecting biological molecules. A 2022 study in ACS Chemical Biology highlighted its use in a probe designed to monitor reactive oxygen species (ROS) in live cells, offering insights into oxidative stress-related diseases. The probe exhibited high sensitivity and selectivity, making it a valuable asset for both basic research and diagnostic applications.

In conclusion, 2,5-Dichloro-4-fluorobenzaldehyde (CAS: 230642-93-0) continues to be a pivotal intermediate in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to diagnostic tools—demonstrate its enduring relevance in the field. Future research is expected to explore its potential in other areas, such as agrochemicals and materials science, further expanding its impact. As synthetic methodologies advance, the versatility of this compound will likely unlock new opportunities for innovation in the life sciences.